1-[3-(Difluoromethoxy)-2-fluorophenyl]methanamine hydrochloride

• Molecular Formula: C8H9ClF3NO
• Molecular Weight: 227.61 g/mol
• IUPAC Name: [3-(difluoromethoxy)-2-fluorophenyl]methanamine;hydrochloride
• InChI: InChI=1S/C8H8F3NO.ClH/c9-7-5(4-12)2-1-3-6(7)13-8(10)11;/h1-3,8H,4,12H2;1H
• InChI Key: QNGMPYUSUDOMEM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)OC(F)F)F)CN.Cl

Description

1-[3-(Difluoromethoxy)-2-fluorophenyl]methanamine hydrochloride is a chemical compound with the molecular formula C8H9F3NO.HCl. It is known for its unique structural properties, which include a difluoromethoxy group and a fluorine atom attached to a phenyl ring.

Preparation Methods

The synthesis of 1-[3-(Difluoromethoxy)-2-fluorophenyl]methanamine hydrochloride typically involves several steps:

Starting Materials: The synthesis begins with commercially available starting materials such as 3-(Difluoromethoxy)benzaldehyde and 2-fluoroaniline.

Reaction Conditions: The key steps include the formation of an imine intermediate followed by reduction to the corresponding amine.

Industrial Production: Industrial production methods may involve optimization of reaction conditions to increase yield and purity.

Chemical Reactions Analysis

1-[3-(Difluoromethoxy)-2-fluorophenyl]methanamine hydrochloride undergoes various chemical reactions:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of reduced amine derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the fluorine atom can be replaced by other nucleophiles under appropriate conditions.

Scientific Research Applications

1-[3-(Difluoromethoxy)-2-fluorophenyl]methanamine hydrochloride has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential biological activities, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the development of new drugs.

Industry: The compound is used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 1-[3-(Difluoromethoxy)-2-fluorophenyl]methanamine hydrochloride involves its interaction with specific molecular targets:

Molecular Targets: The compound interacts with enzymes and receptors, modulating their activity and leading to various biological effects.

Pathways Involved: It may influence signaling pathways related to neurotransmission, inflammation, and cell proliferation.

Comparison with Similar Compounds

1-[3-(Difluoromethoxy)-2-fluorophenyl]methanamine hydrochloride can be compared with other similar compounds:

Similar Compounds: Compounds such as 1-[3-(Difluoromethoxy)phenyl]methanamine hydrochloride and 1-[2-(Difluoromethoxy)-3-methoxyphenyl]methanamine hydrochloride share structural similarities.

Uniqueness: The presence of both difluoromethoxy and fluorine groups in this compound imparts unique chemical and biological properties, making it distinct from other related compounds.